molecular formula C9H7F3O2 B3082242 2-(4-(Trifluoromethoxy)phenyl)acetaldehyde CAS No. 111991-22-1

2-(4-(Trifluoromethoxy)phenyl)acetaldehyde

Cat. No. B3082242
CAS RN: 111991-22-1
M. Wt: 204.15
InChI Key: BTDPLBOMIMEMKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“2-(4-(Trifluoromethoxy)phenyl)acetaldehyde” is an organic compound with the empirical formula C9H7F3O . It’s a part of a class of compounds known as trifluoromethylbenzenes, which are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups .


Molecular Structure Analysis

The molecular structure of “2-(4-(Trifluoromethoxy)phenyl)acetaldehyde” consists of a benzene ring substituted with a trifluoromethoxy group and an acetaldehyde group . The exact 3D structure can be determined using computational chemistry methods or by experimental techniques such as X-ray crystallography .


Physical And Chemical Properties Analysis

This compound is a solid under normal conditions . Its molecular weight is 188.15 . Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally or predicted using computational methods .

Mechanism of Action

The mechanism of action of “2-(4-(Trifluoromethoxy)phenyl)acetaldehyde” is not specified in the available resources. Its effects would depend on its specific use and context .

Safety and Hazards

While specific safety data for “2-(4-(Trifluoromethoxy)phenyl)acetaldehyde” is not available, compounds in this class should be handled with care. They may pose hazards such as skin and eye irritation, and respiratory discomfort . Always follow appropriate safety procedures when handling chemical substances .

properties

IUPAC Name

2-[4-(trifluoromethoxy)phenyl]acetaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7F3O2/c10-9(11,12)14-8-3-1-7(2-4-8)5-6-13/h1-4,6H,5H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTDPLBOMIMEMKB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CC=O)OC(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7F3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

204.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-(Trifluoromethoxy)phenyl)acetaldehyde

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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